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Anilazine Metabolic Pathway in Rats

The primary metabolic pathway of anilazine in rats has been elucidated through studies using radiolabeled

compounds. The table below summarizes the key quantitative findings from these studies.

Aspect Key Findings in Rats

Absorption &
Distribution

Poorly absorbed from digestive tract. After a single oral dose, highest

concentrations found in blood, kidney, and liver at 1 hour; GI tract at 4 hours. Tissue
concentrations decline rapidly to low levels within 10 days [1].

| Elimination | Route: Primarily via feces (approx. 85%) and urine (approx. 15%) within 48 hours [1]. Rate:

Most renal elimination occurs within first 6 hours; most fecal elimination occurs between 6-24 hours [1]. | |

Biotransformation | No parent compound found in urine or feces. The basic triazine ring structure is

maintained. The major identified metabolite is 2-(2-chloroanilino)-s-triazinodione, a hydroxylation product

comprising about 25% of radioactivity in urine [1]. | | Proposed Pathway | Anilazine → (Hydroxylation) →

2-(2-chloroanilino)-s-triazinodione → Further polar, acidic metabolites [1]. |

The following diagram illustrates the workflow and key findings from the definitive rat metabolism study:
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Experimental workflow and key findings from the rat metabolism study [1].

Anilazine Metabolism in Goats

Information on anilazine metabolism in goats is less complete. A primary source mentions a "proposed

metabolic pathway for anilazine in dairy goats" is available but the specific pathway and metabolites are not

detailed in the accessible summary [1]. One analysis notes that rat and goat metabolism data can sometimes

predict pesticide transformation in other species, but the specific metabolic map for anilazine in goats was

not provided [2].

Detailed Experimental Protocols

The key data on anilazine metabolism in rats was generated using the following methodologies:

1. Radiolabeled Tracing Study in Rats [1]

Test System: Groups of male and female albino Sprague-Dawley (SD) rats.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s518915?utm_src=pdf-body-img
https://www.inchem.org/documents/jmpr/jmpmono/v89pr02.htm
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v89pr02.htm
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29407202/
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v89pr02.htm
https://www.smolecule.com/products/s518915?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Dosing: Single oral (0.5 or 5 mg/kg), intravenous (0.5 mg/kg), or intraduodenal (0.5 mg/kg) doses of

[phenyl-UL-¹⁴C]anilazine (specific activity = 70.2 µCi/mg).
Sample Collection: Blood, tissues, urine, and feces were collected at intervals from 1 hour up to 10

days post-dosing.
Analysis: Radioactive content in samples was measured to determine distribution, elimination, and

tissue retention. Metabolites in urine and feces were characterized, with the major metabolite
identified as 2-(2-chloroanilino)-s-triazinodione.

2. Biliary Excretion Study [1]

Test System: Male rats with surgically cannulated bile ducts.
Dosing: Intraduodenal administration of [phenyl-UL-¹⁴C]anilazine (0.5 mg/kg).

Sample Collection: Bile was collected over 24 hours.
Analysis: Radioactivity in the bile was quantified, showing approximately 14% of the administered

dose was excreted via this route within 24 hours, confirming biliary excretion as a pathway.

Research Recommendations

The search indicates that a complete, side-by-side comparison of anilazine metabolism in rats and goats is

not available in the open literature. To obtain the goat-specific metabolic data, I suggest:

Consulting Original Monographs: Actively seek the full text of the JMPR (Joint Meeting on
Pesticide Residues) monographs from which the rat data summary is derived, as they may contain

the complete goat study.
Refining Your Search: Use specialized scientific databases with search terms targeting metabolism

in ruminants or livestock, such as "anilazine goat metabolism" or "veterinary
pharmacokinetics anilazine".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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